Cas no 2229382-17-4 (tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate
• CAS No: 2229382-17-4
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 6335774
• PubChem ID: 165757895
• Update Time: 2025-10-30

tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate
• EN300-1880494
• 2229382-17-4

• Inchi： 1S/C14H26N2O5/c1-14(2,3)21-13(18)16-5-6-20-11(9-16)10(8-15)7-12(17)19-4/h10-11H,5-9,15H2,1-4H3
• InChI Key： QUISMDSDQPJVND-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 302.18417193g/mol
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.1Ų

Additional information on tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate

Professional Introduction to Tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate (CAS No. 2229382-17-4)

Tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate, a compound with the CAS number 2229382-17-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its framework, including the tert-butyl moiety, the 1-amino-4-methoxy-4-oxobutan-2-yl side chain, and the morpholine-4-carboxylate core, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of Tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The presence of multiple chiral centers and heterocyclic rings makes this compound a promising candidate for further exploration in the realm of stereochemistry and pharmacological activity. Recent studies have highlighted its potential role in modulating biological pathways, which could lead to the development of new treatments for various diseases.

In the context of contemporary pharmaceutical research, Tert-butyl 2-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate has been investigated for its interaction with biological targets. The morpholine ring, a common structural motif in many bioactive molecules, is known for its ability to enhance solubility and bioavailability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. Additionally, the tert-butyl group contributes to steric hindrance, which can influence binding affinity and selectivity.

The 1-amino-4-methoxy-4-oxobutan-2-yl side chain adds another layer of complexity to the compound's structure. This moiety contains both amino and methoxy functional groups, which can participate in hydrogen bonding and other forms of molecular interaction. Such interactions are critical for understanding how the compound might interact with biological receptors or enzymes. Researchers have leveraged computational methods to predict these interactions, providing valuable insights into the compound's potential pharmacological profile.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Tert-butyl 2-(1-amino-4-methoxy-4-oxybutan-2anyl)morpholinecarboxylic acid tert-butylester (CAS No. 2229382 -17 - 4). These improvements have not only facilitated further research but also opened up new possibilities for drug discovery programs. For instance, flow chemistry techniques have been employed to streamline the synthesis process, reducing reaction times and improving yields.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology studies, where researchers aim to understand the fundamental mechanisms of cellular processes. By investigating how Tert-butyl 2-(1-amino - 4 - methoxy - 4 - oxobutan - 2 - yl ) morpholine - 4 - carboxylic acid tert - butylester interacts with biological systems, scientists can gain insights into disease pathways and develop innovative therapeutic strategies.

In conclusion, Tert-butyl 2-(1-amino - 4 - methoxy - 4 - oxobutan - 2 - yl ) morpholinecarboxylic acid tert-butylester (CAS No. 2229382 -17 - 4) stands as a testament to the progress being made in medicinal chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.